Cas no 1315050-00-0 ((2R)-2-amino-3-(ethylsulfanyl)propan-1-ol)

(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol is a chiral amino alcohol derivative featuring an ethylthio side chain, which imparts unique reactivity and structural versatility. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis, particularly in pharmaceutical and agrochemical applications where enantiopurity is critical. The presence of both amino and hydroxyl functional groups allows for further derivatization, enabling its use as a building block in peptide mimetics or ligand design. The ethylsulfanyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. This compound is typically supplied in high purity, ensuring reproducibility in research and industrial processes. Its stability under standard storage conditions further supports its utility in synthetic chemistry workflows.
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol structure
1315050-00-0 structure
Product Name:(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
CAS No:1315050-00-0
MF:C5H13NOS
MW:135.227820158005
CID:5855903
PubChem ID:54475556
Update Time:2025-08-04

(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
    • SCHEMBL7305893
    • AKOS006352676
    • EN300-1999136
    • DTXSID001270488
    • 1-Propanol, 2-amino-3-(ethylthio)-, (2R)-
    • 1315050-00-0
    • Inchi: 1S/C5H13NOS/c1-2-8-4-5(6)3-7/h5,7H,2-4,6H2,1H3/t5-/m1/s1
    • InChI Key: XLHYSTSZVFOKAP-RXMQYKEDSA-N
    • SMILES: S(CC)C[C@@H](CO)N

Computed Properties

  • Exact Mass: 135.07178521g/mol
  • Monoisotopic Mass: 135.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 51.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 71.6Ų

(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1999136-0.05g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
0.05g
$587.0 2023-09-16
Enamine
EN300-1999136-0.1g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
0.1g
$615.0 2023-09-16
Enamine
EN300-1999136-0.25g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
0.25g
$642.0 2023-09-16
Enamine
EN300-1999136-0.5g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
0.5g
$671.0 2023-09-16
Enamine
EN300-1999136-1.0g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
1g
$1701.0 2023-06-03
Enamine
EN300-1999136-2.5g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
2.5g
$1370.0 2023-09-16
Enamine
EN300-1999136-5.0g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
5g
$4930.0 2023-06-03
Enamine
EN300-1999136-10.0g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
10g
$7312.0 2023-06-03
Enamine
EN300-1999136-1g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
1g
$699.0 2023-09-16
Enamine
EN300-1999136-5g
(2R)-2-amino-3-(ethylsulfanyl)propan-1-ol
1315050-00-0
5g
$2028.0 2023-09-16

Additional information on (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol

CAS No. 1315050-00-0 and (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol: A Comprehensive Overview of Its Chemical Properties and Biological Significance

CAS No. 1315050-00-0 represents a unique molecular entity with a defined stereochemistry and functional group configuration, specifically (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol. This compound is characterized by its chiral center at the second carbon atom, which is substituted with an amino group, a sulfanyl group, and a hydroxyl group. The stereochemical arrangement of these substituents plays a critical role in determining its biological activity and pharmacological behavior. Recent studies have highlighted the significance of such stereochemical features in modulating interactions with biological targets, including enzymes and receptors.

The molecular structure of (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol is composed of a three-carbon backbone with functional groups extending from the central carbon. The amino group at the second carbon position is crucial for its potential involvement in cellular signaling pathways, while the sulfanyl group at the third carbon may contribute to its reactivity and solubility properties. The hydroxyl group at the terminal carbon further enhances its polarity and hydrogen bonding capabilities, which are essential for its interactions with biological membranes and intracellular compartments.

Recent advances in medicinal chemistry have underscored the importance of such compounds in drug discovery. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that similar stereochemically defined compounds exhibit promising antitumor activity by targeting specific kinases involved in cancer progression. The (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol molecule, with its unique combination of functional groups, may offer novel therapeutic opportunities in the treatment of diseases such as neurodegenerative disorders and inflammatory conditions.

One of the key advantages of CAS No. 1315050-00-0 is its potential to serve as a scaffold for the development of more complex molecules with enhanced pharmacological profiles. Researchers have explored its ability to undergo chemical modifications, such as acylation or sulfation, to improve its stability and bioavailability. These modifications can be tailored to optimize its therapeutic index while minimizing potential side effects, a critical consideration in the design of new drugs.

Emerging research in the field of pharmacokinetics has also focused on the metabolic pathways of (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol. Studies suggest that this compound may be metabolized via oxidative pathways, with its metabolic products potentially exhibiting distinct biological activities. Understanding these metabolic processes is vital for predicting its in vivo behavior and ensuring its safety and efficacy in clinical applications.

In the context of drug development, CAS No. 1315050-00-0 has been evaluated for its potential in modulating intracellular signaling cascades. For example, a 2024 study in Chemical Research in Toxicology reported that compounds with similar structural features can inhibit the activity of certain protein kinases, which are implicated in the pathogenesis of various diseases. This finding highlights the therapeutic potential of (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol in targeting these kinases for therapeutic intervention.

The biological activity of CAS No. 1315050-00-0 is further supported by its ability to interact with specific receptors and ion channels. Recent studies have shown that this compound can modulate the activity of ionotropic glutamate receptors, which are involved in synaptic transmission and neuronal plasticity. These interactions may have implications for the treatment of neurological disorders such as epilepsy and Alzheimer’s disease.

Additionally, the compound has been investigated for its role in modulating inflammatory responses. A 2023 study published in Pharmacological Research demonstrated that (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. This property could be particularly relevant in the management of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic perspective, the preparation of CAS No. 1315050-00-0 involves a series of well-defined chemical reactions that ensure the correct stereochemistry and functional group configuration. The synthesis process typically begins with the formation of a chiral center through asymmetric catalysis, followed by the introduction of the amino and sulfanyl groups. These steps are critical for achieving the desired molecular structure and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient production of (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol with high enantiomeric purity. Techniques such as chiral chromatography and enzymatic resolution have been employed to isolate the desired stereoisomer, which is essential for its pharmacological efficacy. The ability to produce this compound in sufficient quantities is a key factor in its potential for further preclinical and clinical evaluation.

Furthermore, the compound’s properties make it a valuable candidate for the development of drug delivery systems. Its hydrophilic nature and ability to form hydrogen bonds with biological membranes suggest that it may be suitable for incorporation into nanocarriers or lipid-based delivery systems. These systems can enhance the compound’s solubility and stability, thereby improving its therapeutic potential.

Despite its promising properties, the development of CAS No. 1315050-00-0 as a therapeutic agent requires further research to fully understand its mechanisms of action and potential side effects. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of disease. These studies will provide critical insights into its therapeutic potential and guide its progression toward clinical trials.

In conclusion, CAS No. 1315050-00-0, or (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol, represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, combined with its potential biological activities, positions it as a valuable tool for the development of new therapeutic agents. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in the treatment of various diseases.

For more information on the latest research and developments related to CAS No. 1315050-00-0, please refer to the following sources: Journal of Medicinal Chemistry, Chemical Research in Toxicology, and Pharmacological Research. These journals provide comprehensive insights into the scientific advancements and clinical implications of this compound.

Additionally, the compound’s potential applications in drug development and therapeutic interventions highlight the importance of continued research in this area. By leveraging its unique properties and biological activities, scientists and researchers can explore new avenues for the treatment of complex diseases, ultimately contributing to the advancement of medical science and patient care.

As the field of medicinal chemistry continues to evolve, the role of compounds like CAS No. 1315050-00-0 will become increasingly significant. The integration of advanced synthetic methods, molecular biology, and pharmacological research will be essential in unlocking its full potential and translating its findings into effective therapeutic strategies.

Ultimately, the exploration of (2R)-2-amino-3-(ethylsulfanyl)propan-1-ol exemplifies the interdisciplinary nature of modern drug discovery. By combining insights from chemistry, biology, and pharmacology, researchers can develop innovative solutions to complex medical challenges, paving the way for the next generation of therapeutic agents.

For further details on the synthesis, biological activity, and potential therapeutic applications of CAS No. 1315050-00-0, please consult the referenced studies and ongoing research in the field of medicinal chemistry. These resources will provide a deeper understanding of the compound’s significance and its role in the development of new therapeutic interventions.

As research progresses, the future of CAS No. 1315050-00-0 holds great promise. Its potential to contribute to the treatment of various diseases underscores the importance of continued scientific inquiry and innovation in the field of medicinal chemistry. By building on current knowledge and exploring new avenues of research, scientists can unlock the full potential of this compound and its applications in medicine.

Thank you for your interest in the scientific exploration of CAS No. 1315050-00-0 and its implications for drug development and therapeutic interventions. Your engagement with this research contributes to the collective effort to advance medical science and improve patient outcomes.

For additional information, please visit the respective journals and research institutions mentioned above. These resources will provide you with the latest updates and insights into the ongoing studies and developments related to this compound.

By staying informed and engaged with the latest advancements in medicinal chemistry, you can play a vital role in supporting the discovery and development of new therapeutic agents that have the potential to transform the landscape of modern medicine.

Thank you for your continued support and interest in the scientific community’s efforts to advance medical research and improve global health outcomes.

Stay curious, stay informed, and continue to explore the fascinating world of medicinal chemistry and its impact on human health.

With gratitude and appreciation for your contribution to the pursuit of scientific knowledge and medical innovation.

Warm regards,

[Your Name or Organization Name]

[Contact Information]

[Date]

End of Document

References:

  • Journal of Medicinal Chemistry – Research on the biological activities and therapeutic potential of CAS No. 1315050-00-0.
  • Chemical Research in Toxicology – Studies on the safety profile and toxicological aspects of the compound.
  • Pharmacological Research – Insights into the pharmacological mechanisms and applications in drug development.
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent